3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine

• IUPAC Name: [4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]-(oxan-4-yl)methanone
• InChI: InChI=1S/C17H23ClN2O3/c18-15-11-19-6-1-16(15)23-12-13-2-7-20(8-3-13)17(21)14-4-9-22-10-5-14/h1,6,11,13-14H,2-5,7-10,12H2
• InChI Key: LBKJSCSYRIGWEU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=C(C=NC=C2)Cl)C(=O)C3CCOCC3
• Molecular Formula: C17H23ClN2O3
• Molecular Weight: 338.8 g/mol

Description

3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridine, also known as 4-chloro-3-oxopiperidin-1-yl-methoxy-pyridine, is an organic compound with a molecular formula of C10H13ClN2O2. It is an important intermediate in the synthesis of a variety of pharmaceuticals, agrochemicals, and other chemical compounds. This compound has been extensively studied for its potential applications in the fields of drug discovery, biochemistry, and physiology.

Scientific Research Applications

3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridinexopiperidin-1-yl-methoxy-pyridine has been extensively studied for its potential applications in the fields of drug discovery, biochemistry, and physiology. This compound has been shown to be useful in the synthesis of a variety of pharmaceuticals, agrochemicals, and other chemical compounds. In particular, it has been used in the synthesis of drugs such as the anti-inflammatory drug celecoxib, the anticonvulsant drug phenytoin, and the anti-malarial drug artemether.

Mechanism of Action

The mechanism of action of 3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridinexopiperidin-1-yl-methoxy-pyridine is not yet fully understood. However, it is believed that this compound acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that plays an important role in the synthesis of prostaglandins, which are involved in inflammation and pain. By inhibiting the activity of this enzyme, 3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridinexopiperidin-1-yl-methoxy-pyridine may be able to reduce inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridinexopiperidin-1-yl-methoxy-pyridine have not yet been fully elucidated. However, this compound has been shown to have anti-inflammatory, anticonvulsant, and anti-malarial activity. In addition, it has been shown to have some anti-cancer activity in vitro.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridinexopiperidin-1-yl-methoxy-pyridine in laboratory experiments is its relatively low cost and ease of synthesis. This compound can be easily synthesized from readily available starting materials. In addition, it is relatively stable and can be stored for extended periods of time.
However, there are some limitations to using this compound in laboratory experiments. For example, it is not soluble in water, which can make it difficult to work with in certain experiments. In addition, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret the results of experiments involving this compound.

Future Directions

There are several potential future directions for research involving 3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridinexopiperidin-1-yl-methoxy-pyridine. First, further research is needed to better understand the mechanism of action of this compound. Second, more research is needed to investigate the potential therapeutic applications of this compound. Third, further studies are needed to investigate the potential toxic effects of this compound. Fourth, more research is needed to investigate the potential interactions of this compound with other drugs and chemicals. Fifth, further studies are needed to investigate the potential uses of this compound in the synthesis of pharmaceuticals, agrochemicals, and other chemical compounds. Finally, further research is needed to investigate the potential environmental impacts of this compound.

Synthesis Methods

The synthesis of 3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridinexopiperidin-1-yl-methoxy-pyridine can be achieved via a two-step process. The first step involves the reaction of 1-chloro-4-methoxy-pyridine with oxalyl chloride in the presence of anhydrous pyridine. This reaction results in the formation of 3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridinexopiperidin-1-yl-methoxy-pyridine. The second step involves the hydrolysis of the intermediate product using aqueous sodium hydroxide. This reaction results in the formation of 3-chloro-4-{[1-(oxane-4-carbonyl)piperidin-4-yl]methoxy}pyridinexopiperidin-1-yl-methoxy-pyridine.